Cas no 27990-92-7 (4,4-Iminobisbenzenediazonium hydrogen sulphate)
27990-92-7 structure
Product Name:4,4-Iminobisbenzenediazonium hydrogen sulphate
CAS No:27990-92-7
MF:C12H9N5O4S
MW:319.295960187912
CID:261067
PubChem ID:119783
Update Time:2025-04-19
4,4-Iminobisbenzenediazonium hydrogen sulphate Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Iminobisbenzenediazonium hydrogen sulphate
- P-DIAZODIPHENYLAMINE SULFATE
- 4,4'-iminobisbenzenediazonium hydrogen sulphate
- P-ANILINOBENZENEDIAZONIUM HYDROGEN SULFATE
- 4-(4-diazonioanilino)benzenediazonium;sulfate
- Benzenediazonium, 4,4'-iminobis-, sulfate
- 27990-92-7
- 4,4'-Iminobis[benzenediazonium] sulfate
- Benzenediazonium, 4,4'-iminobis-, sulfate (1:1)
- NS00028399
- DTXSID9067354
- EINECS 248-766-7
- WQQ884CG7V
-
- Inchi: 1S/C12H9N5.H2O4S/c13-16-11-5-1-9(2-6-11)15-10-3-7-12(17-14)8-4-10;1-5(2,3)4/h1-8,15H;(H2,1,2,3,4)/q+2;/p-2
- InChI Key: PWNPMMOHQMWVPP-UHFFFAOYSA-L
- SMILES: S(=O)(=O)([O-])[O-].N(C1C=CC(=CC=1)[N+]#N)C1C=CC(=CC=1)[N+]#N
Computed Properties
- Exact Mass: 417.00500
- Monoisotopic Mass: 319.03752496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 361
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157Ų
Experimental Properties
- PSA: 239.95000
- LogP: 4.64316
4,4-Iminobisbenzenediazonium hydrogen sulphate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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